Cas no 221061-11-6 (2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile)

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile is a heterocyclic organic compound featuring a benzo[b]thiophene core substituted with an amino group at the 2-position, a methoxy group at the 6-position, and a nitrile functionality at the 3-position. This structure imparts versatility in synthetic applications, particularly as a key intermediate in pharmaceuticals and agrochemicals. The electron-rich thiophene ring and reactive nitrile group enable further functionalization, making it valuable for constructing complex molecules. Its stability under standard conditions and compatibility with various reaction conditions enhance its utility in multistep syntheses. The compound is commonly employed in the development of biologically active compounds, including potential therapeutic agents.
2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile structure
221061-11-6 structure
Product Name:2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile
CAS No:221061-11-6
MF:C10H8N2OS
MW:204.248320579529
CID:1023671
PubChem ID:18422220
Update Time:2025-09-17

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile
    • 2-Amino-6-methoxy-1-benzothiophene-3-carbonitrile
    • AK102719
    • ANW-65461
    • CTK8C0910
    • KB-228094
    • SureCN6994300
    • DA-19006
    • 221061-11-6
    • LYALITHCWUWRNL-UHFFFAOYSA-N
    • SCHEMBL6994300
    • DTXSID90593618
    • Inchi： 1S/C10H8N2OS/c1-13-6-2-3-7-8(5-11)10(12)14-9(7)4-6/h2-4H,12H2,1H3
    • InChI Key： LYALITHCWUWRNL-UHFFFAOYSA-N
    • SMILES： S1C(=C(C#N)C2C=CC(=CC1=2)OC)N

Computed Properties

  • Exact Mass: 204.03573406g/mol
  • Monoisotopic Mass: 204.03573406g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 262
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.1
  • Topological Polar Surface Area: 87.3Ų

2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
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2-Amino-6-methoxybenzo[b]thiophene-3-carbonitrile
 221061-11-6 95%
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 $646.84 2023-09-02
Chemenu
CM152890-1g
2-amino-6-methoxybenzo[b]thiophene-3-carbonitrile
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Chemenu
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